Cas no 1050890-40-8 (tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate)

Tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate is a carbamate-protected amine derivative featuring a hexahydropentalene scaffold. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability, allowing selective deprotection under mild acidic conditions. The rigid, fused-ring structure of the hexahydropentalene core contributes to conformational constraints, making it valuable in designing bioactive molecules. The presence of both a Boc-protected amine and a free amine enables sequential functionalization, facilitating the synthesis of complex architectures. This compound is particularly useful in peptidomimetics and small-molecule drug discovery due to its balanced reactivity and structural diversity.

tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate structure

1050890-40-8 structure

Product Name:tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate

CAS No:1050890-40-8

MF:C₁₃H₂₂N₂O₂

MW:238.325983524323

MDL:MFCD09971761

CID:5205558

Update Time:2025-06-07

tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate
- tert-butylN-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate
- Carbamic acid, N-(5-amino-1,2,3,4,5,6-hexahydro-2-pentalenyl)-, 1,1-dimethylethyl ester
- MDL： MFCD09971761
- Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-11-6-8-4-10(14)5-9(8)7-11/h10-11H,4-7,14H2,1-3H3,(H,15,16)
- InChI Key： XRPLSBVORDQYDQ-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1CC2CC(CC=2C1)N)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 337
XLogP3: 0.7
Topological Polar Surface Area: 64.4

tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-88108-0.05g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		0.05g	$2376.0	2023-09-01
Enamine	EN300-88108-0.1g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		0.1g	$2490.0	2023-09-01
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Enamine	EN300-88108-0.5g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		0.5g	$2715.0	2023-09-01
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Enamine	EN300-88108-2.5g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		2.5g	$4011.0	2023-09-01
Enamine	EN300-88108-5.0g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		5.0g	$5655.0	2023-02-11
Enamine	EN300-88108-10.0g	tert-butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8		10.0g	$7506.0	2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01115025-1g	tert-Butyl N-(5-amino-1,2,3,4,5,6-hexahydropentalen-2-yl)carbamate	1050890-40-8	95%	1g	￥14105.0	2023-04-06
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